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Compound of Interest

Compound Name: Carbon-10

Cat. No.: B1256599

An objective comparison of the Carbon-10 and Boron-10 nuclei reveals fundamental principles
of nuclear structure, stability, and weak interactions. As isobars with the same mass number
(A=10), their differing proton and neutron numbers give rise to distinct properties, making their
comparative analysis a valuable subject for researchers in nuclear physics and related fields.
While not a true mirror pair (where proton and neutron numbers are swapped, i.e., 1°C and
10Be), the decay relationship between Carbon-10 and Boron-10 provides a classic example of
a Gamow-Teller transition.

Understanding the °C and °B Relationship

Carbon-10 (° protons, 4 neutrons) and Boron-10 (° protons, > neutrons) are members of the
A=10 isobaric triplet, which also includes Beryllium-10 (# protons, ® neutrons). In this triplet, 1°C
and 1°Be are mirror nuclei.[1] The study of these relationships provides insight into the charge
independence of the nuclear strong force and the effects of the Coulomb interaction.[2][3]
Carbon-10 is an unstable, proton-rich nucleus that decays into the stable Boron-10 nucleus,
offering a direct experimental system for studying the weak force.[4][5]
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Figure 1. Relationship between A=10 isobars.

Core Nuclear Properties

The fundamental properties of *°C and 1°B highlight their key differences, primarily stemming
from their proton-neutron composition. 1°C is a radioactive isotope that can only be produced
artificially, whereas 1°B is a stable, naturally occurring isotope.[1][6] A summary of their

guantitative properties is presented below.
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Property Carbon-10 (*°C) Boron-10 (‘°B)
Protons (2) 6[1] 5[6]

Neutrons (N) 4[1] 5[6]

Stability Radioactive[1] Stable[6]
Natural Abundance 0% 19.9%[71[8][9]
Spin and Parity (Jm) 0+[1][5] 3+[6][10]
Isotopic Mass (u) 10.01685322(7)[1] 10.012937(3)[6]
Mass Excess (MeV) 15.69867[1] 12.05074[6]
Binding Energy (MeV) 60.32041789[1] 64.75070023[6]

Radioactive Decay of Carbon-10

Carbon-10 primarily undergoes positron emission (+ decay), a type of beta decay, to
transform into Boron-10.[4][11] In this process, a proton within the 1°C nucleus converts into a
neutron, emitting a positron (e*) and an electron neutrino (ve) to conserve charge and lepton
number.[4] This decay is a classic example of a super-allowed Gamow-Teller transition.[1]

Decay Characteristics
Parameter Value
Half-life (T1/2) 19.290(12) s[1]
Decay Mode [3* / Electron Capture[4][5][12]
Decay Product 19B[4][12]
Decay Energy (QEC) 3.648 MeV[5]
Decay Equation 10C - 10B + e+ + ve[4]
Super-allowed Branching Ratio 1.4638(50)%]1]

The decay of 1°C (spin-parity 0*) populates excited states in 1°B (predominantly the 3+ ground
state). This transition, where the change in nuclear spin is 1 (AJ = 1) and there is no change in
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parity, is characteristic of a Gamow-Teller transition.[13]
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Figure 2. Simplified decay scheme of Carbon-10 to Boron-10.

Experimental Protocols

The study of short-lived nuclei like 1°C and their stable counterparts like 1°B involves specific
experimental techniques for production, detection, and analysis.

Production of Carbon-10

Carbon-10 is an artificial isotope produced in nuclear reactions. A common method is the
10B(p,n)1°C reaction, where a Boron-10 target is irradiated with a proton beam from a particle

accelerator, such as a cyclotron.[1]
o Target Preparation: An enriched 1°B sample is prepared.
« Irradiation: The target is placed in a high-energy proton beam (e.g., 17 MeV).[1]

e Reaction: A proton (p) strikes a 1°B nucleus, ejecting a neutron (n) and leaving behind a 1°C

nucleus.
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» Separation: The resulting 1°C isotopes may need to be separated from the unreacted target
material for specific measurements.

Measurement and Analysis

Once produced, the properties of 1°C and its decay products can be studied using various
detector systems.

» Beta Decay Spectroscopy: The energy of the emitted positrons from 1°C decay is measured
using silicon detectors or scintillators. Coincidence measurements with gamma-ray detectors
(like HPGe detectors) are used to identify transitions to excited states in 1°B.

o Charge-Exchange Reactions: To study the Gamow-Teller transition strength in detail, charge-
exchange reactions such as (p,n) or (3He,t) are employed.[14] These reactions probe the
nuclear structure and the spin-isospin response of the nucleus.

o Laser Spectroscopy: High-precision measurements of properties like the nuclear charge
radius are performed using laser spectroscopy techniques on the atomic form of the
isotopes.[15]
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Figure 3. Experimental workflow for 1°C production and decay analysis.

Conclusion

The comparative analysis of Carbon-10 and Boron-10 provides a clear illustration of isobaric
differences. 1°C, a proton-rich radioactive nucleus, and 1°B, a stable nucleus with an equal
number of protons and neutrons, serve as an excellent case study for nuclear stability and beta
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decay. The decay of 1°C to 1°B is a cornerstone example of a Gamow-Teller transition, and its
study through established experimental protocols continues to provide crucial data for refining
our understanding of the weak nuclear force and nuclear structure models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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